1-benzyl-5-chloro-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole

• IUPAC Name: 1-benzyl-5-chloro-2-(2-chloropyridin-3-yl)benzimidazole
• InChI: InChI=1S/C19H13Cl2N3/c20-14-8-9-17-16(11-14)23-19(15-7-4-10-22-18(15)21)24(17)12-13-5-2-1-3-6-13/h1-11H,12H2
• InChI Key: ZZQBGTKKXAFPGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)N=C2C4=C(N=CC=C4)Cl
• Molecular Formula: C19H13Cl2N3
• Molecular Weight: 354.2 g/mol

Description

1-Benzyl-5-chloro-2-(2-chloro-3-pyridinyl)-1H-1,3-benzimidazole (BCP) is a synthetic organic compound belonging to the class of benzimidazoles. It has a variety of applications in the fields of chemistry, biochemistry, pharmacology, and medicine. BCP is used in the synthesis of organic compounds, as a drug intermediate, and as a reagent in various biochemical and physiological processes.

Scientific Research Applications

Synthesis and Derivative Formation

• 1H-Benzimidazoles, including derivatives similar to the specified compound, can be synthesized via reactions involving N-(1-chloro-alkyl)pyridinium chlorides and various diamines. This process is instrumental in creating a range of benzimidazole derivatives with potential applications in various fields (Eynde et al., 2010).

Chemical Properties and Reactions

• The reactivity of benzimidazole derivatives, such as the ability for monosubstitution and introduction of various substituents, showcases their versatility in chemical synthesis. This adaptability is critical for developing new compounds with tailored properties (Hazelton et al., 1992).

Medicinal Chemistry and Material Science Applications

• Benzimidazole derivatives, including pyrido[1,2-a]benzimidazoles, are significant in medicinal chemistry for their solubility and DNA intercalation properties. These features make them valuable in drug development, as seen in the antibiotic Rifaximin (Masters et al., 2011).

Biological Activities and Potential Applications

• Functionalized benzimidazole derivatives exhibit varied biological properties, including antibacterial and antioxidant activities. This makes them potential candidates for drug development, with applications in treating bacterial infections and oxidative stress-related conditions (Tumosienė et al., 2018).

• Benzimidazole derivatives have also been studied for their antifungal, insecticidal, and herbicidal activities. The structure-activity relationship of these compounds, including the effect of various substituents, is crucial for developing targeted agricultural and pharmaceutical agents (Hisano et al., 1982).

• Some benzimidazole derivatives, such as those with DNA topoisomerase I inhibitory activity, are explored for their potential in cancer therapy. The electronic characteristics of these compounds play a significant role in their biological efficacy (Alpan et al., 2007).

Heterocyclic Chemistry and Synthesis

• The synthesis of benzimidazole-fused heterocycles, through reactions with ortho-chloroaldehydes, highlights the compound's role in creating complex heterocyclic structures. These reactions are integral to the development of new materials and pharmaceuticals (Gokhale & Seshadri, 1987).